Cas no 113641-76-2 (4-Iodocinnamic Acid)

4-Iodocinnamic Acid is a halogenated derivative of cinnamic acid, featuring an iodine substituent at the para position of the phenyl ring. This compound is widely utilized in organic synthesis, particularly in cross-coupling reactions such as the Heck and Suzuki reactions, due to its reactivity as an aryl iodide. Its crystalline structure and well-defined properties make it a valuable intermediate in pharmaceutical and material science research. The iodine moiety enhances its utility in palladium-catalyzed transformations, enabling efficient carbon-carbon bond formation. With high purity and stability, 4-Iodocinnamic Acid is a reliable reagent for constructing complex molecular frameworks in synthetic chemistry applications.

4-Iodocinnamic Acid structure

Product Name:4-Iodocinnamic Acid

CAS No:113641-76-2

MF:C₉H₇IO₂

MW:274.055155038834

CID:2620894

PubChem ID:5871757

Update Time:2025-06-25

4-Iodocinnamic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-iodophenyl)acrylic acid
- 2-Propenoic acid, 3-(4-iodophenyl)-, (2E)-
- 4-Iodocinnamic Acid
- (E)-3-(4-iodophenyl)prop-2-enoic acid
- e-3-(4-iodophenyl)propenoic acid
- (2E)-3-(4-iodophenyl)prop-2-enoic acid
- AKOS015890600
- D74777
- SCHEMBL767486
- MFCD00046553
- STL444441
- SCHEMBL557028
- MS-11185
- 113641-76-2
- BBL035954
- NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- (E)-3-(4-iodophenyl)acrylic acid
- 4-IODOCINNAMICACID
- 34633-09-5
- FI68045
- 3-(4-Iodophenyl)prop-2-enoic acid;3-(4-Iodophenyl)acrylic acid
- MDL： MFCD00046553
- Inchi： 1S/C9H7IO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key： NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- SMILES： IC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

Exact Mass: 273.94908g/mol
Monoisotopic Mass: 273.94908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

4-Iodocinnamic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I697508-50mg	4-Iodocinnamic Acid	113641-76-2		50mg	$ 70.00	2022-06-04
TRC	I697508-100mg	4-Iodocinnamic Acid	113641-76-2		100mg	$ 95.00	2022-06-04
TRC	I697508-500mg	4-Iodocinnamic Acid	113641-76-2		500mg	$ 340.00	2022-06-04
Apollo Scientific	OR311057-1g	4-Iodocinnamic acid	113641-76-2		1g	£149.00	2025-02-19
A2B Chem LLC	AI86178-5g	(2E)-3-(4-iodophenyl)prop-2-enoic acid	113641-76-2	97%	5g	$240.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1159631-100mg	(E)-3-(4-Iodophenyl)acrylic acid	113641-76-2	97%	100mg	￥235.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1159631-250mg	(E)-3-(4-Iodophenyl)acrylic acid	113641-76-2	97%	250mg	￥453.00	2024-08-09
Apollo Scientific	OR311057-250mg	4-Iodocinnamic acid	113641-76-2		250mg	£75.00	2025-02-19
Apollo Scientific	OR311057-5g	4-Iodocinnamic acid	113641-76-2		5g	£447.00	2025-02-19
A2B Chem LLC	AI86178-250mg	(2E)-3-(4-iodophenyl)prop-2-enoic acid	113641-76-2	97%	250mg	$40.00	2024-04-20